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Compound Name: 2,6-Dichloro-3-methylpyridine
CAS No.: 58584-94-4
Cat. No.: B1299082
Get Quote
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2,6-Dichloro-3-methylpyridine (CAS No. 58584-94-4) is a halogenated pyridine derivative
that serves as a crucial and versatile intermediate in the synthesis of complex organic
molecules.[1][2] Its strategic placement of two chlorine atoms and a methyl group on the
pyridine scaffold offers multiple reaction sites for derivatization, making it a valuable building
block in the fields of pharmaceuticals, agrochemicals, and dyestuffs.[1][3] The two chlorine
atoms, positioned at the electrophilic 2- and 6-positions of the pyridine ring, exhibit differential
reactivity, allowing for selective and controlled nucleophilic substitution. This property is
particularly advantageous in multi-step syntheses where regioselectivity is paramount for
achieving the desired molecular architecture. This guide provides a comprehensive overview of
the core physical properties, synthesis, purification, and chemical utility of 2,6-Dichloro-3-
methylpyridine, offering field-proven insights for its effective application in research and
development.

Physicochemical Properties

2,6-Dichloro-3-methylpyridine is an off-white to yellow crystalline solid at room temperature.
Its physical and chemical identifiers are critical for proper handling, characterization, and
regulatory compliance. The key properties are summarized in the table below.
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Property Value Reference(s)
CAS Number 58584-94-4 [11[2][3]
Molecular Formula CeHsCI2N [3114]
Molecular Weight 162.02 g/mol [1]

Off-white to yellow powder or
Appearance

crystals
Melting Point 51.5-52.5°C [1][3]I5]

. . 233.0 °C at 760 mmHg 110-
Boiling Point [31[6]
116 °C at 12 Torr

Density ~1.3 g/cm3 [31[6]

Slightly soluble in water.
" Soluble in solvents like
Solubility _ [1]
dichloromethane,

chlorobenzene, and hexane.
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Canonical SMILES CC1=C(C=CC(=N1)Cl)Cl [4]

Synthesis and Purification

The synthesis of 2,6-dichloro-3-methylpyridine is most effectively achieved through the
chlorination of a pyridine-N-oxide precursor. This strategy leverages the activation of the
pyridine ring by the N-oxide functionality to facilitate chlorination at the 2- and 6-positions. A
well-documented method involves the reaction of a substituted pyridine-N-oxide with a strong
chlorinating agent like o-phthaloyl! dichloride in the presence of a base.[1][7]

Detailed Synthesis Protocol

This protocol is based on a patented and literature-described procedure for the synthesis of
dichloropyridine derivatives.[7][8]
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Step 1: Reaction Setup

o Equip a dry, three-necked, round-bottomed flask with a magnetic stirrer, a reflux condenser
with a nitrogen inlet, and a dropping funnel.

e Under a nitrogen atmosphere, charge the flask with 2-chloro-5-methylpyridine-N-oxide (35.9
g, 0.25 mol) and chlorobenzene (200 mL).[8]

Step 2: Chlorination Reaction

e Prepare a solution of o-phthaloyl dichloride (101.5 g, 0.50 mol) in chlorobenzene (50 mL)
and add it to the dropping funnel.[8]

» Add the o-phthaloyl dichloride solution dropwise to the stirred reaction mixture over 30
minutes.[8]

» Following the addition, add triethylamine (50.6 g, 0.50 mol) to the reaction mixture.[8]

o Heat the mixture to reflux and maintain this temperature for 12 hours, monitoring the reaction
progress by a suitable technique (e.g., TLC or GC).[8]

Step 3: Workup and Isolation

 After cooling to room temperature, a precipitate will have formed. Isolate the solid by filtration
and wash the filter cake with dichloromethane (50 mL).[8]

o Combine the filtrates and remove the solvents (chlorobenzene and dichloromethane) by
distillation under reduced pressure.[8]

Step 4: Purification

e The crude residue is subjected to steam distillation. During this process, maintain the pH of
the mixture at 6 by the portion-wise addition of a 45% sodium hydroxide solution.[7][8]

e Collect the distillate and extract it three times with dichloromethane (100 mL each).[8]

o Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and remove the
dichloromethane by distillation.[8]
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e The resulting crude product is further purified by recrystallization from hexane to yield pure
2,6-dichloro-3-methylpyridine (yields reported around 68%).[7][8]

Synthesis Workflow Diagram

The following diagram illustrates the key steps in the synthesis and purification process.
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Caption: Reactivity map showing key sites for synthetic modification of 2,6-Dichloro-3-
methylpyridine.

Safety and Handling

2,6-Dichloro-3-methylpyridine is classified as a hazardous substance and must be handled
with appropriate precautions in a laboratory or industrial setting.

e GHS Hazard Statements:

o H302: Harmful if swallowed. [4] * H315: Causes skin irritation. [4] * H319: Causes serious
eye irritation. [4] * H335: May cause respiratory irritation. [4]* Personal Protective
Equipment (PPE): When handling this compound, personnel should wear safety goggles
or a face shield, chemical-resistant gloves, and a lab coat. Work should be conducted in a
well-ventilated fume hood to avoid inhalation of dust or vapors. * Storage: Store in a tightly
sealed container in a cool, dry, and well-ventilated area, away from incompatible
substances such as strong oxidizing agents. It is recommended to store under an inert
atmosphere (nitrogen or argon) at 2-8°C. [1]* Disposal: Dispose of chemical waste in
accordance with local, state, and federal regulations. Do not allow the material to enter
sewer systems or waterways.

Conclusion

2,6-Dichloro-3-methylpyridine is a synthetically valuable intermediate whose utility is rooted
in the distinct chemical environment of its substituents. The well-defined physical properties,
established synthesis protocol, and predictable reactivity make it a reliable building block for
chemists in pharmaceutical and materials science. While direct spectroscopic data is not
broadly published, its characterization is straightforward using standard analytical techniques. A
thorough understanding of its properties and reactivity, as outlined in this guide, is essential for
leveraging this compound to its full potential in the development of novel and complex
molecular targets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.nbinno.com/article/pharmaceutical-intermediates/sourcing-2-6-dichloro-3-methylpyridine-buyers-guide-quality-cost-hd
https://www.echemi.com/sds/2-6-dichloro-3-methylpyridine-pd180824125529.html
https://patents.google.com/patent/US5334724A/en
https://patents.google.com/patent/US5334724A/en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7362886.htm
https://www.benchchem.com/product/b1299082/docs#introduction-a-versatile-halogenated-pyridine-intermediate
https://www.benchchem.com/product/b1299082/docs#introduction-a-versatile-halogenated-pyridine-intermediate
https://www.benchchem.com/product/b1299082/docs#introduction-a-versatile-halogenated-pyridine-intermediate
https://www.benchchem.com/product/b1299082/docs#introduction-a-versatile-halogenated-pyridine-intermediate
https://www.benchchem.com/product/b1299082?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1299082?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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